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Compound of Interest

Compound Name: Antimalarial agent 39

Cat. No.: B1582113 Get Quote

Intermediate in the Synthesis of Bisquinolines
In a study by Kondaparla S, et al., "antimalarial agent 39" is described as an intermediate in

the synthesis of bisquinoline compounds.[1] These final compounds were designed and

evaluated for their in vitro activity against chloroquine-resistant strains of Plasmodium

falciparum.[1]

6-Methoxy-2-arylvinylquinoline Derivative
A detailed structure-activity relationship study of 2-arylvinylquinolines identified a compound

designated as 39. This molecule, a 6-methoxy-2-arylvinylquinoline, was synthesized and tested

for its antiplasmodial activity against a chloroquine-resistant strain of P. falciparum (Dd2).[2] In

this series, it was found that a chlorine atom at the C6 position was generally superior to a

methoxy group for antiplasmodial potency.[2]

Potent Blood-Schizontocidal Agent
A review on the structural modifications of quinoline-based antimalarials highlights a

"compound 39" that demonstrated excellent in vivo antimalarial efficacy against Plasmodium

berghei.[3] This particular analog was also highly potent against a multidrug-resistant strain of

P. yoelii nigeriensis and was noted for being devoid of MetHb toxicity.[3]

Hydrazone Intermediate in Pyrazole Synthesis
In a review focusing on quinoline conjugates, "hydrazone 39" is mentioned as an intermediate

in the synthesis of a pyrazole derivative.[4] This synthesis is part of a broader effort to create
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hybrid molecules with enhanced antimalarial activity.[4]

Target Compound in a Chemotherapeutic Study
A report on the synthesis of organic compounds for malaria chemotherapeutic studies refers to

a target compound "A-39". The document outlines the synthetic approach starting from 4-

hydroxy-3-nitroaniline and notes challenges in the synthesis, specifically the hydrolysis of an

acetamido protecting group.[5]

Due to the varied nature of these compounds, a comprehensive technical guide requires

clarification on which "antimalarial agent 39" is the subject of interest. Once the specific

compound is identified, a detailed whitepaper can be developed, including its discovery,

synthesis, experimental protocols, quantitative data, and relevant signaling pathways as

requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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